1-(2,6-dimethoxyphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride

• IUPAC Name: 1-(2,6-dimethoxyphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C17H28N2O4.2ClH/c1-4-18-8-10-19(11-9-18)12-14(20)13-23-17-15(21-2)6-5-7-16(17)22-3;;/h5-7,14,20H,4,8-13H2,1-3H3;2*1H
• InChI Key: NXQQAPIRQCQOFU-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC(COC2=C(C=CC=C2OC)OC)O.Cl.Cl
• Molecular Formula: C17H30Cl2N2O4
• Molecular Weight: 397.3 g/mol

Description

1-(2,6-Dimethoxyphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride (DMPP) is an organic compound containing a phenoxy group and a piperazine ring. It is a synthetic compound that has been used in scientific research and laboratory experiments due to its unique properties.

Scientific Research Applications

1-(2,6-dimethoxyphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride has been used in scientific research due to its unique properties. It has been used as a tool to study the effects of dopamine on the brain, as well as to study the effects of drugs on the central nervous system. It has also been used to study the effects of various drugs on the cardiovascular system. Additionally, 1-(2,6-dimethoxyphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride has been used to study the effects of various drugs on the immune system.

Mechanism of Action

The mechanism of action of 1-(2,6-dimethoxyphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride is not fully understood. It is believed to act as an agonist of the dopamine D2 receptor, which is involved in the regulation of mood, emotion, and reward-related behavior. It has also been shown to interact with the serotonin 5-HT2A receptor, which is involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(2,6-dimethoxyphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride are not fully understood. However, it has been shown to increase the levels of dopamine in the brain, which can lead to increased alertness, improved concentration, and increased motivation. Additionally, it has been shown to increase the levels of serotonin in the brain, which can lead to improved mood and decreased anxiety.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2,6-dimethoxyphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride in lab experiments include its low cost, ease of synthesis, and its ability to interact with various receptors in the brain. Additionally, it is relatively stable and can be stored for long periods of time. The main limitation of 1-(2,6-dimethoxyphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride is its lack of specificity, as it can interact with multiple receptors in the brain.

Future Directions

There are several potential future directions for 1-(2,6-dimethoxyphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride research. These include further exploration of its mechanism of action, investigation of its effects on other systems in the body, and development of new methods to synthesize it. Additionally, further research could be done to explore its potential therapeutic applications, such as its use as a treatment for depression or anxiety. Finally, further research could be done to explore its potential use in drug delivery systems.

Synthesis Methods

1-(2,6-dimethoxyphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride is synthesized through a multi-step process. The first step involves the reaction of 2,6-dimethoxyphenol with 4-ethylpiperazine in the presence of a base, such as sodium hydroxide. This reaction forms the intermediate 1-(2,6-dimethoxyphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol. The intermediate is then reacted with hydrochloric acid to form the final product, 1-(2,6-dimethoxyphenoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride.